Cas no 5161-17-1 (4-methyltetrahydro-2H-thiopyran)

4-methyltetrahydro-2H-thiopyran structure
5161-17-1 structure
Product Name:4-methyltetrahydro-2H-thiopyran
CAS No:5161-17-1
MF:C6H12S
MW:116.224480628967
CID:1573184
PubChem ID:78837
Update Time:2025-04-21

4-methyltetrahydro-2H-thiopyran Chemical and Physical Properties

Names and Identifiers

    • 4-methyltetrahydro-2H-thiopyran
    • 2H-thiopyran, tetrahydro-4-methyl-
    • 4-Methyl-tetrahydro-2H-thiopyran
    • 4-methylthiane
    • 5161-17-1
    • Thiopyran, tetrahydro-4-methyl-
    • SCHEMBL156879
    • MCSVISNPQJAWJX-UHFFFAOYSA-N
    • 4-Methylthiacyclohexane
    • DTXSID60199560
    • 4-Methyltetrahydro-2H-thiopyran #
    • Inchi: 1S/C6H12S/c1-6-2-4-7-5-3-6/h6H,2-5H2,1H3
    • InChI Key: MCSVISNPQJAWJX-UHFFFAOYSA-N
    • SMILES: S1CCC(C)CC1

Computed Properties

  • Exact Mass: 116.06606
  • Monoisotopic Mass: 116.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 0.943
  • Melting Point: -28.1°C
  • Boiling Point: 158.64°C
  • Refractive Index: 1.4899
  • PSA: 0
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen